N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine

• IUPAC Name: N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]pyrazin-2-amine
• InChI: InChI=1S/C13H13N3O2/c1-9-4-11-12(18-8-17-11)5-10(9)6-16-13-7-14-2-3-15-13/h2-5,7H,6,8H2,1H3,(H,15,16)
• InChI Key: HCWRNRKEVCLSGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1CNC3=NC=CN=C3)OCO2
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine, also known as BM212, is a compound that has gained significant attention in the scientific community due to its potential as a new anti-tuberculosis drug. Tuberculosis is a serious infectious disease caused by the bacterium Mycobacterium tuberculosis, which primarily affects the lungs but can also affect other parts of the body. The emergence of drug-resistant strains of tuberculosis has made the development of new drugs a critical priority.

Mechanism of Action

The exact mechanism of action of N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine is not fully understood, but it is believed to inhibit the synthesis of mycolic acids, which are essential components of the cell wall of Mycobacterium tuberculosis. This disruption of cell wall synthesis leads to the death of the bacterium.
Biochemical and Physiological Effects
N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine has been shown to have low toxicity to human cells, with no significant effects on liver or kidney function. In animal studies, it has been well-tolerated and has shown promising results in reducing bacterial load in infected tissues.

Advantages and Limitations for Lab Experiments

N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine has several advantages for use in lab experiments. It has shown potent activity against drug-resistant strains of Mycobacterium tuberculosis, making it a promising candidate for further development. Its low toxicity to human cells also makes it a safer alternative to other anti-tuberculosis drugs. However, its high cost and complex synthesis may limit its use in larger-scale experiments.

Future Directions

There are several future directions for the research and development of N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine. One potential avenue is to optimize the synthesis process to reduce costs and increase yields. Another direction is to conduct further preclinical studies to determine the optimal dosage and administration of the drug. Finally, clinical trials will be necessary to determine the safety and efficacy of N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine in humans, with the ultimate goal of developing a new anti-tuberculosis drug.

Scientific Research Applications

N-[(6-methyl-1,3-benzodioxol-5-yl)methyl]-2-pyrazinamine has been extensively studied for its potential as an anti-tuberculosis drug. In vitro studies have shown that it has potent activity against drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. In addition, it has shown low toxicity to human cells, making it a promising candidate for further development.